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Compound of Interest

1-(4-Bromophenyl)-2-
Compound Name:
chloroethanone

cat. No.: B1293676

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 1-(4-Bromophenyl)-2-chloroethanone, a halogenated organic compound.
Researchers, scientists, and drug development professionals should adhere to these
procedures to ensure personal safety and environmental compliance.

1-(4-Bromophenyl)-2-chloroethanone is classified as a hazardous substance that causes
skin and serious eye irritation.[1][2][3] Proper handling and disposal are crucial to mitigate
risks. This involves a systematic approach from the point of waste generation to its final
removal by environmental health and safety (EHS) personnel.

Immediate Safety and Hazard Information

Before initiating any disposal procedures, it is imperative to be fully aware of the hazards
associated with 1-(4-Bromophenyl)-2-chloroethanone.

Hazard Classification:
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Hazard Statement Classification Source
Causes skin irritation Skin Irritation, Category 2 [2]
Causes serious eye irritation Eye Irritation, Category 2A [2]

] o Specific target organ toxicity -
May cause respiratory irritation ] [2]
single exposure, Category 3

Harmful if swallowed Acute Toxicity, Oral [2]
Harmful in contact with skin Acute Toxicity, Dermal [2]
Harmful if inhaled Acute Toxicity, Inhalation [2]

Personal Protective Equipment (PPE):

Always wear the following PPE when handling 1-(4-Bromophenyl)-2-chloroethanone:

Safety goggles or face shield[2][4]

Chemical-resistant gloves (e.g., nitrile)[4]

Lab coat[4]

Closed-toe shoes[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

[4]

Step-by-Step Disposal Protocol
The proper disposal of 1-(4-Bromophenyl)-2-chloroethanone and its contaminated materials
Is a multi-step process that requires careful attention to detail.

1. Waste Segregation:

o Halogenated vs. Non-Halogenated Waste: Never mix 1-(4-Bromophenyl)-2-
chloroethanone waste with non-halogenated organic waste.[5][6] Halogenated organic
wastes, which include compounds containing bromine, chlorine, fluorine, or iodine, must be
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collected in separate, designated waste containers.[4][7] This segregation is critical for
proper treatment and can significantly reduce disposal costs.[5][6]

Avoid Mixing with Other Waste Types: Do not mix 1-(4-Bromophenyl)-2-chloroethanone
waste with other hazardous waste categories such as acids, bases, heavy metals, or acutely
toxic "P-listed" wastes.[5][6]

. Waste Collection and Labeling:

Designated Container: Collect all waste containing 1-(4-Bromophenyl)-2-chloroethanone
in a designated "Halogenated Organic Waste" container.[4][7][8] This container must be in
good condition, compatible with the chemical, and have a secure, tight-fitting lid.[3]

Labeling: The waste container must be clearly labeled with a hazardous waste tag as soon
as the first drop of waste is added.[5][8] The label must include:

o

The words "Hazardous Waste"[6]

[¢]

The full chemical name: "1-(4-Bromophenyl)-2-chloroethanone” (avoid abbreviations or
chemical formulas)[8]

[¢]

The approximate percentage of each chemical constituent in the container[5][6]

[e]

Relevant hazard warnings (e.g., Irritant, Toxic)[5]

o Generator's name and contact information[9]

. Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, weigh paper, and absorbent pads that are contaminated
with 1-(4-Bromophenyl)-2-chloroethanone should be placed in a designated solid
hazardous waste container, clearly labeled as "Chemically Contaminated Lab Waste" or
similar, in accordance with your institution's policy.[9]

Empty Containers: To be disposed of as non-hazardous waste, the original container of 1-(4-
Bromophenyl)-2-chloroethanone must be triple-rinsed with a suitable solvent (e.g.,
acetone).[9] The rinsate from all three rinses is considered hazardous and must be collected
and added to the "Halogenated Organic Waste" container.[9] After triple-rinsing, deface the
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original label and dispose of the empty container according to institutional guidelines for non-
hazardous lab glass or plastic.[9]

4. Storage and Pickup:

o Storage: Store the sealed and labeled hazardous waste container in a designated, secure
satellite accumulation area within the laboratory.[9] This area should be away from general
lab traffic and clearly marked.

» Waste Pickup: Once the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Bromophenyl)-2-chloroethanone.

Click to download full resolution via product page
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Caption: Disposal workflow for 1-(4-Bromophenyl)-2-chloroethanone.

Disclaimer: This information is intended as a guide. Always consult your institution's specific
Environmental Health and Safety (EHS) protocols and the Safety Data Sheet (SDS) for the
chemical you are handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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